![molecular formula C17H19FN2O4S2 B1458389 6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-imine 4-methylbenzenesulfonate CAS No. 2034156-64-2](/img/structure/B1458389.png)
6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-imine 4-methylbenzenesulfonate
Overview
Description
The compound is a derivative of benzo[d]thiazol-2(3H)-imine, which is a type of heterocyclic compound. Heterocycles are rings that contain atoms of at least two different elements. In this case, the ring contains carbon, nitrogen, and sulfur atoms . The compound also contains a fluoro group, a methoxyethyl group, and a 4-methylbenzenesulfonate group, which can significantly affect its properties and reactivity .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the benzo[d]thiazol-2(3H)-imine core, followed by the addition of the various functional groups. One possible method for synthesizing benzo[d]thiazol-2(3H)-imine derivatives involves a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the benzo[d]thiazol-2(3H)-imine core, with the various functional groups attached. The presence of these groups would likely result in a complex three-dimensional structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the fluoro group is often quite reactive, and the methoxyethyl and 4-methylbenzenesulfonate groups could also participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the fluoro group could affect the compound’s polarity, solubility, and reactivity .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives have been recognized for their effectiveness against a variety of microbial strains. The structural presence of the thiazole ring in compounds like sulfathiazole, a well-known antimicrobial drug, underlines the potential of our compound in this field . Research could explore its efficacy against common pathogens such as Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi to develop new antimicrobial agents.
Anticancer and Cytotoxic Activity
The thiazole moiety is a common feature in several antineoplastic drugs, such as bleomycin and tiazofurin. The compound could be investigated for its antitumor properties, potentially leading to the development of new cancer therapies . Its cytotoxicity against various cancer cell lines would be a primary area of research.
Anti-Inflammatory Activity
Thiazole derivatives have shown significant anti-inflammatory effects. This suggests that “6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-imine 4-methylbenzenesulfonate” could be studied as a potential anti-inflammatory agent, which could lead to new treatments for chronic inflammatory diseases .
Neuroprotective Applications
Given the role of thiazole derivatives in the synthesis of neurotransmitters like acetylcholine, there’s potential for this compound to be used in neuroprotective strategies. It could be part of treatments aimed at neurodegenerative diseases or conditions involving neurotransmitter dysregulation .
Antioxidant Properties
Thiazole compounds have been associated with antioxidant properties, which are crucial in combating oxidative stress-related damage in cells. The compound could be researched for its ability to scavenge free radicals, contributing to the prevention of diseases caused by oxidative stress .
Antihypertensive and Cardiovascular Applications
Thiazoles have been noted for their antihypertensive activity. This compound could be explored for its potential use in managing high blood pressure and related cardiovascular conditions. Its mechanism of action could involve the modulation of vascular smooth muscle tone or influencing the renin-angiotensin system .
Mechanism of Action
Target of Action
The primary target of this compound is the p53 protein . The p53 protein is a crucial regulator of the cell cycle and plays a significant role in preventing cancer formation .
Mode of Action
The compound interacts with its target, the p53 protein, by increasing its levels in the cells . This interaction results in changes in the balance of key mitochondrial proteins such as Bcl-2 and Bax .
Biochemical Pathways
The compound affects the cell cycle regulation and apoptosis pathways . The increased levels of p53 protein lead to the induction of G2/M cell cycle arrest . The altered balance in levels of key mitochondrial proteins such as Bcl-2 and Bax results in apoptosis by accelerating the expression of caspases .
Pharmacokinetics
Similar compounds have shown favorable and drug-like pharmacokinetic properties in rats with an oral bioavailability of 252% .
Result of Action
The result of the compound’s action is the regulation of cell proliferation and apoptosis . The compound exhibits anti-cancer activity against various cancer cell lines, including Colo205, U937, MCF7, and A549 . It is particularly effective against the Colo205 cell line .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-imine;4-methylbenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2OS.C7H8O3S/c1-14-5-4-13-8-3-2-7(11)6-9(8)15-10(13)12;1-6-2-4-7(5-3-6)11(8,9)10/h2-3,6,12H,4-5H2,1H3;2-5H,1H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGGOYSWJGCNWEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.COCCN1C2=C(C=C(C=C2)F)SC1=N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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